3-[(4-bromobenzyl)thio]-4-methyl-5-(4-nitrophenyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-bromophenyl)methylsulfanyl]-4-methyl-5-(4-nitrophenyl)-1,2,4-triazole
• InChI: InChI=1S/C16H13BrN4O2S/c1-20-15(12-4-8-14(9-5-12)21(22)23)18-19-16(20)24-10-11-2-6-13(17)7-3-11/h2-9H,10H2,1H3
• InChI Key: UGTSGNMLPXUJDM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC=C(C=C2)Br)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H13BrN4O2S
• Molecular Weight: 405.3 g/mol

Description

3-[(4-bromobenzyl)thio]-4-methyl-5-(4-nitrophenyl)-4H-1,2,4-triazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(4-bromobenzyl)thio]-4-methyl-5-(4-nitrophenyl)-4H-1,2,4-triazole is not fully understood. However, studies suggest that it may act by inhibiting key enzymes or proteins involved in various cellular processes, leading to cell death or inhibition of cell growth.
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-bromobenzyl)thio]-4-methyl-5-(4-nitrophenyl)-4H-1,2,4-triazole can induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of various microorganisms. It has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-bromobenzyl)thio]-4-methyl-5-(4-nitrophenyl)-4H-1,2,4-triazole in lab experiments is its high potency and selectivity. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on 3-[(4-bromobenzyl)thio]-4-methyl-5-(4-nitrophenyl)-4H-1,2,4-triazole. These include investigating its potential use as a therapeutic agent for various diseases, exploring its mechanism of action in more detail, and developing more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand its potential toxicity and side effects.
In conclusion, 3-[(4-bromobenzyl)thio]-4-methyl-5-(4-nitrophenyl)-4H-1,2,4-triazole is a promising chemical compound that has potential applications in various fields. Its high potency and selectivity make it an attractive candidate for further research, although its potential toxicity and limitations must also be taken into consideration. Future studies on this compound may lead to the development of new therapeutic agents and diagnostic tools for various diseases.

Scientific Research Applications

3-[(4-bromobenzyl)thio]-4-methyl-5-(4-nitrophenyl)-4H-1,2,4-triazole has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential use as a diagnostic tool for cancer and other diseases.